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Compound of Interest

Compound Name: 4,4'-Isopropylidenedicyclohexanol

Cat. No.: B1347063 Get Quote

An in-depth examination of the molecular characteristics, synthesis, and applications of 4,4'-
Isopropylidenedicyclohexanol (HBPA), a key compound in advanced material and

pharmaceutical applications.

This technical guide provides researchers, scientists, and drug development professionals with

a comprehensive overview of 4,4'-Isopropylidenedicyclohexanol, also known as

Hydrogenated Bisphenol A (HBPA). The document details its chemical formula, molecular

weight, physicochemical properties, synthesis protocols, and its emerging role in the

pharmaceutical industry.

Core Molecular and Physical Properties
4,4'-Isopropylidenedicyclohexanol is a cycloaliphatic diol produced through the

hydrogenation of Bisphenol A (BPA).[1][2] This structural modification, which converts aromatic

rings to saturated cyclohexane rings, imparts superior thermal stability, chemical inertness, and

resistance to UV radiation compared to its precursor.[2] It typically appears as a white

crystalline solid, flakes, or powder.[3]

The key quantitative properties of 4,4'-Isopropylidenedicyclohexanol are summarized in the

table below for easy reference and comparison.
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Property Value

Molecular Formula C₁₅H₂₈O₂

Molecular Weight 240.38 g/mol

CAS Number 80-04-6

Appearance White to almost white flakes, powder, or lumps

Melting Point ~187 °C

Boiling Point 230-234 °C @ 14 mmHg

Density ~1.048 g/cm³

Water Solubility 192 mg/L @ 20°C

Purity (Typical) >93.0% (GC)

Synthesis and Stereochemistry
The primary industrial production method for 4,4'-Isopropylidenedicyclohexanol is the

catalytic hydrogenation of Bisphenol A. This process eliminates the aromaticity of the phenyl

groups, resulting in a saturated alicyclic structure. The reaction conditions, including catalyst

type (e.g., Ruthenium, Rhodium, Nickel-Palladium), temperature, and pressure, are critical

factors that influence the reaction yield and the stereochemical outcome.[4][5][6]

The hydrogenation process leads to the formation of three distinct stereoisomers based on the

spatial orientation of the two hydroxyl groups on the cyclohexane rings: cis-cis, cis-trans, and

trans-trans. The relative ratio of these isomers significantly impacts the physical properties of

the final product and the performance of polymers derived from it.[7] For instance, a higher

proportion of the trans-trans isomer can lead to polymers with enhanced mechanical properties.

[4][8]
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Hydrogenation
(120-180°C, 40-70 bar)

HBPA Product
(Isomer Mixture)

cis-cis isomer cis-trans isomer trans-trans isomer

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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